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Compound of Interest

Compound Name: Isonipecotic acid

Cat. No.: B554702 Get Quote

Safe Handling and Disposal of Isonipecotic Acid
This guide provides essential safety protocols and logistical information for researchers,

scientists, and drug development professionals handling Isonipecotic acid. Adherence to

these procedures is critical for ensuring personal safety and proper disposal.

Hazard Identification and Personal Protective Equipment
(PPE)
Isonipecotic acid is classified as a hazardous chemical that can cause skin irritation, serious

eye irritation, and respiratory system irritation.[1][2][3][4] Therefore, the use of appropriate

Personal Protective Equipment (PPE) is mandatory.

Summary of Required PPE
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

(conforming to EN 166 EU or

NIOSH US) or chemical safety

glasses.[1][5] A face shield

may also be required.[1]

To prevent contact with eyes,

which can cause serious

irritation.[1][2]

Skin Protection

Chemical-resistant gloves

(inspect prior to use) and

impervious protective clothing.

[1][2][5][6]

To prevent skin contact, which

causes irritation.[1][2][3]

Respiratory Protection

A NIOSH-approved N95 dust

mask or a full-face respirator if

exposure limits are exceeded

or ventilation is inadequate.[1]

[5]

To prevent inhalation of dust,

which can cause respiratory

tract irritation.[1][2][3]

Operational Plans: Handling and Storage
Proper handling and storage are crucial to minimize exposure risk and maintain chemical

integrity.

Engineering Controls
Ventilation: Always handle Isonipecotic acid in a well-ventilated area or outdoors.[1][2][5]

Local exhaust ventilation is recommended where dust may be formed.[6]

Safety Stations: Ensure that emergency eyewash stations and safety showers are readily

accessible and in close proximity to the workstation.[1][4][7]

Precautions for Safe Handling
Avoid all contact with skin and eyes.[1][2][5]

Do not breathe dust or aerosols.[1][2][5][8]

Wash hands and any exposed skin thoroughly after handling.[1][2][5]
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Do not eat, drink, or smoke in the laboratory area.[1]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[5][8]

Conditions for Safe Storage
Store in a dry, cool, and well-ventilated place.[1][2][5][8]

Keep the container tightly closed when not in use.[1][2][5]

Incompatible materials include strong oxidizing and reducing agents.[1][2]

Emergency and Disposal Protocols
Immediate and appropriate action is required in the event of exposure or a spill.

First-Aid Measures
Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing.[1][2][5] If

breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical

attention.[1][3][6]

Skin Contact

Immediately remove all contaminated clothing.

[5][8] Wash the affected skin with plenty of soap

and water for at least 15 minutes.[1][3][9] Seek

medical help if skin irritation occurs.[1][5]

Eye Contact

Rinse cautiously and immediately with plenty of

water for at least 15 minutes, making sure to

flush under the eyelids.[1][2][3][5] Remove

contact lenses if present and easy to do so.[1][5]

Seek immediate medical attention.[4][9]

Ingestion

Rinse mouth thoroughly with water.[1][3][5][8]

Do NOT induce vomiting.[1][8] Never give

anything by mouth to an unconscious person

and seek immediate medical aid.[3][8]
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Accidental Release Measures (Spills)
Evacuate: Evacuate unnecessary personnel from the spill area.[5][8]

Ventilate: Ensure adequate ventilation.

Protect: Wear all required PPE, including respiratory protection, gloves, and eye protection.

[5][8]

Contain: Prevent further leakage or spillage if it is safe to do so.[5][8] Avoid dust formation.[5]

[6][8]

Clean-Up: Sweep or shovel the spilled material into a suitable, closed container for disposal.

[1][2][4]

Environmental: Prevent the chemical from entering drains or public waters.[1][5][8]

Disposal Plan
Disposal of Isonipecotic acid and its containers must be conducted at an approved waste

disposal facility.[2][5]

Follow all applicable local, regional, and national laws and regulations for chemical waste

disposal.[5][8]

Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning, or disposed of in a sanitary landfill.[8]

Chemical and Physical Properties
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Property Value

Synonyms
4-Piperidinecarboxylic acid,

Hexahydroisonicotinic acid[2][3]

CAS Number 498-94-2[1][2][3]

Molecular Formula C6H11NO2[1]

Melting Point >300 °C

Appearance Solid

Below is a workflow diagram for handling an emergency exposure to Isonipecotic acid.

Emergency Response: Isonipecotic Acid Exposure

Exposure Route

Immediate Action

Follow-Up

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Remove Clothing

Wash with Soap & Water
Rinse with Water

for 15 minutes
Rinse Mouth

Do NOT Induce Vomiting

Seek Immediate
Medical Attention

If irritation persists

Click to download full resolution via product page
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Caption: Workflow for first-aid response to Isonipecotic acid exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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